Cas no 178160-22-0 (1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol)

• Product Name: 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol
• CAS No: 178160-22-0
• MF: C₁₀H₉N₃O₅
• MW: 251.195562124252
• CID: 2664086
• Update Time: 2025-10-18

1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol Chemical and Physical Properties

Names and Identifiers

• ethyl 5-nitro-3-oxo-2H-indazole-1-carboxylate
• 3-Hydroxy-5-nitro-indazole-1-carboxylic acid ethyl ester
• ETHYL 5-NITRO-3-OXO-2,3-DIHYDRO-1H-INDAZOLE-1-CARBOXYLATE
• 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol
• Ethyl 3-hydroxy-5-nitro-1H-indazole-1-carboxylate
• PZZXOYLHFQSEQP-UHFFFAOYSA-N
• AB60854
• ethyl 3-hydroxy-5-nitro-1H-indazol-1-carboxylate

• Inchi： 1S/C10H9N3O5/c1-2-18-10(15)12-8-4-3-6(13(16)17)5-7(8)9(14)11-12/h3-5H,2H2,1H3,(H,11,14)
• InChI Key： PZZXOYLHFQSEQP-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C2C=CC(=CC=2C(N1)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 380
• Topological Polar Surface Area: 105

Additional information on 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol

Professional Introduction to 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol (CAS No. 178160-22-0)

1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic derivative, belonging to the indazole family, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both an ethoxycarbonyl group and a nitro substituent imparts distinct chemical properties that make it a valuable intermediate in synthetic protocols. Its molecular formula and structural configuration contribute to its role as a building block for more complex pharmacophores, enabling the development of novel therapeutic agents.

The CAS No. 178160-22-0 assigned to this compound underscores its identity as a well-documented chemical entity within the scientific community. This numerical identifier facilitates precise referencing in academic literature, patents, and regulatory submissions, ensuring consistency and accuracy across various domains of research and industry. The compound’s synthesis typically involves multi-step organic reactions, often starting from readily available precursors such as indazole derivatives. The introduction of the nitro group at the 5-position and the ethoxycarbonyl moiety at the 1-position are critical steps that define its chemical behavior and reactivity profile.

In recent years, 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol has been explored in several cutting-edge research endeavors, particularly in the field of anticancer drug development. The nitro group, while traditionally associated with oxidizing properties, can be bioactivated through enzymatic or chemical processes to generate reactive species that interfere with tumor cell proliferation. This bioactivation mechanism has been leveraged in designing prodrugs that release cytotoxic intermediates selectively within cancerous tissues. Furthermore, the ethoxycarbonyl group serves as a versatile handle for further functionalization, allowing chemists to attach other pharmacophoric elements or modify existing ones to enhance drug efficacy and selectivity.

Advances in computational chemistry have also played a pivotal role in understanding the interactions of 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol with biological targets. Molecular modeling studies have revealed that this compound can bind to specific protein pockets involved in cancer-related pathways, such as kinases and transcription factors. By optimizing its structure through virtual screening and experimental validation, researchers aim to develop inhibitors that disrupt these pathways effectively. The nitro group’s ability to engage in hydrogen bonding and hydrophobic interactions further enhances its potential as a pharmacological moiety, contributing to improved binding affinity and target specificity.

The pharmaceutical industry has shown particular interest in derivatives of 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol due to their observed preclinical activity against various malignancies. Preclinical studies have demonstrated promising results in cell culture assays and animal models, where these derivatives exhibited inhibitory effects on tumor growth without significant toxicity at therapeutic doses. These findings have spurred further investigation into optimizing synthetic routes for higher yields and purity, as well as exploring novel delivery systems that could enhance bioavailability and reduce off-target effects.

From a synthetic chemistry perspective, 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol serves as a versatile scaffold for exploring different reaction manifolds. The nitro group can be reduced to an amine or converted into an azide via diazotization, opening up avenues for constructing more complex molecules through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. The ethoxycarbonyl group can also be hydrolyzed to a carboxylic acid or used in peptide coupling reactions, highlighting its utility in constructing biologically active peptides or protease inhibitors. Such versatility makes it an indispensable tool for medicinal chemists seeking to design innovative therapeutics.

The growing body of research on 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol underscores its importance not only as an intermediate but also as a potential lead compound itself. Researchers are continuously refining synthetic methodologies to improve scalability and cost-effectiveness while maintaining high chemical purity standards required for pharmaceutical applications. Collaborative efforts between academia and industry are driving innovation by combining experimental expertise with computational insights to accelerate the discovery pipeline.

The future prospects for 1-Ethoxycarbonyl-5-nitro-1H-indazol-3-ol appear promising, with ongoing studies focusing on expanding its therapeutic applications beyond oncology into other areas such as inflammation modulation or infectious diseases treatment. The structural features that make it attractive for anticancer agents may also confer beneficial properties for modulating immune responses or targeting bacterial biofilms through novel mechanisms yet to be fully elucidated but which hold significant promise.